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This document provides detailed application notes and protocols for the application of reactive
dyes to silk and wool fibers. The information is intended for a scientific audience and focuses
on providing clear, reproducible methodologies and comparative data.

Introduction

Reactive dyes form covalent bonds with the functional groups of fibers, resulting in excellent
wash fastness.[1][2] While originally developed for cellulosic fibers, they can be effectively
applied to protein fibers like silk and wool under specific conditions.[3] For silk and wool, the
primary reaction sites are the amino and hydroxyl groups of the amino acid residues.[4] The
dyeing process for these protein fibers typically requires acidic conditions to promote dye
uptake, in contrast to the alkaline conditions used for cotton.[2][5][6] HoweVer, alkaline after-
treatments are often necessary to ensure the removal of unfixed dye and achieve optimal wet
fastness.[7]

Comparative Data of Reactive Dyeing Parameters

The following tables summarize key quantitative data for the application of reactive dyes to silk
and wool, compiled from various studies.

Table 1: Influence of pH on Dye Fixation and Color Strength
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Fiber Dye Type pH Range Observation Source
Dye uptake
Silk Reactive Dyes 3-5 decreases as pH  [8]
increases.[8]
Highest dye
) Lanasol & J Y
Silk ) 3 uptake observed 9]
Liyuansol )
at this pH.[9]
Negligible effect
a-
] of sodium
Wool Bromoacrylamid 3-7 [10]
sulphate on color
o
strength.[10]
- Minimum color
Wool Bromoacrylamid 8-9 strength [10]
o] observed.[10]
Table 2: Dye Fixation Percentages under Various Conditions
. Fixation Dye Fixation
Fiber Dye Type . Source
Condition (%)
) Alkaline (90°C,
Tussah Silk SES 70-85 [11]
NaHCO3)
Tussah Silk SES Neutral Boiling 82-92 [11]
] Alkaline (60°C,
Mulberry Silk SES/MCT 69-72 [4]
Naz2CO:s)
) Alkaline (60°C,
Tussah Silk SES/MCT 22-28 [4]
Naz2COs3)
~95 (96%
Acidic followed exhaustion, ~1%
Wool Lanasol [7]

by Alkaline

removed in after-

treatment)
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Experimental Protocols

Protocol for Exhaust Dyeing of Wool with Procion MX
Reactive Dyes

This protocol is adapted for a laboratory setting based on established methods for dyeing 5009
of wool fiber.[12]

Materials:

500g scoured wool yarn or fiber

e Procion MX dye (1-10g for pale to dark shades, 25g for black)[12]
¢ Synthrapol (or other non-ionic detergent)

o White vinegar (or citric acid)

e Sodium sulfate (anhydrous)

o Deionized water

o Stainless steel or enamel dye pot

e Heating source (e.g., hot plate)

Glass stirring rod
Procedure:

e Pre-wetting: In a container, prepare a wetting solution with 10 liters of warm water (40°C)
and 2 ml of Synthrapol for every 500g of wool.[12] Submerge the wool and allow it to soak
for a minimum of 30 minutes to ensure complete wetting.[12] Gently squeeze out excess
water before proceeding.

e Dye Stock Preparation: In a separate beaker, create a paste of the required amount of
Procion MX dye powder with a small amount of water (20-30°C).[12] Gradually add 250 ml of
water while stirring to ensure the dye is fully dissolved.[12]
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e Dye Bath Preparation: In the dye pot, add 9 liters of water at 30°C.[12] Add the following
components in order, stirring after each addition:

o 2 ml Synthrapol[12]
o 330 ml white vinegar[12]
o 500 ml of a stock solution of Sodium Sulphate Anhydrous[12]
o The prepared dye stock solution[12]
e Dyeing:
o Introduce the pre-wetted, damp wool into the dye bath.[12]

o Gradually increase the temperature of the dye bath to a simmer (just below boiling) over a
period of 45 minutes.[12]

o Maintain the simmer for 30-60 minutes (30 for pale shades, up to 60 for dark shades),
stirring gently and intermittently to avoid felting.[12]

e Cooling and Rinsing:
o Allow the dye bath to cool to room temperature with the wool still immersed.[12]

o Once cool, remove the wool and rinse thoroughly with warm water until the water runs
clear.[12]

e Drying: Dry the wool in a shaded, well-ventilated area.

Protocol for Dyeing Silk with "Hot Brand" Reactive Dyes

This protocol is based on a two-stage addition method to ensure even dyeing.[13]
Materials:
 Silk fabric (pre-washed)

e "Hot Brand" Reactive Dye (amount as per desired shade, denoted as X%)
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Glauber's salt (sodium sulfate)

Soda ash (sodium carbonate)

Deionized water

Laboratory dyeing machine or suitable vessel

pH meter
Procedure:

e Dye Solution Preparation: Dissolve the required amount of reactive dye powder in boiling
water in a separate beaker.[13]

e Dye Bath Setup:

o Set the dye bath with the required volume of water to achieve a liquor-to-material ratio of
30:1.[13]

o Add the prepared dye solution to the bath.

o First Stage Addition: Add 20% Glauber's salt and 5% soda ash (both percentages based
on the weight of the fabric).[13]

» Dyeing Process:

o

Introduce the silk material into the dye bath and agitate for 10 minutes.[13]

[¢]

Second Stage Addition: Add another 20% Glauber's salt and 5% soda ash to the dye bath.
[13]

[¢]

Continue to agitate the material for an additional 20 minutes.[13]

[e]

Raise the temperature to 60°C and maintain for 45 minutes, ensuring the pH is around 9.
[13]

e Washing and Finishing:
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o Remove the material from the dye bath and perform a cold wash.[13]
o Hydroextract to remove excess water.[13]
o Dry the silk fabric under shade.[13]

Experimental Workflows and Signaling Pathways

The following diagrams illustrate the logical flow of the experimental protocols.
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Dye Bath Preparation
9L water, 30°C

l

Add Auxiliaries

2ml Synthrapol

330ml Vinegar
500ml Na2S04 solution

Dye Stock Preparation
1-25g Procion MX Dye
+ 250ml water

A4

Add Dye Stock to Bath

Pre-wetting
500g Wool in 10L water

+ 2ml Synthrapol

40°C, 30 min
Introduce Wet Wool

'

Ramp Temperature
To simmer over 45 min

'

Hold at Simmer
30-60 min

'

Cool to Room Temp

'

Rinse
Warm water until clear

'

Dry

Click to download full resolution via product page

Caption: Workflow for dyeing wool with Procion MX dyes.
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Dye Solution Preparation Dye Bath Setup
'Hot Brand' Dye in boiling water M:L Ratio 1:30

'

Add Dye Solution

'

1st Stage Addition
20% Glauber's Salt
5% Soda Ash

'

Introduce Silk Material
Agitate for 10 min

'

2nd Stage Addition
20% Glauber's Salt
5% Soda Ash

'

Agitate for 20 min

'

Raise Temp to 60°C
Hold for 45 min, pH ~9

l

Cold Wash

'

Hydroextract

'

Dry Under Shade
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Caption: Workflow for dyeing silk with 'Hot Brand' reactive dyes.
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EEEEE—— .
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Caption: Simplified pathway of covalent bond formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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